Ethyl 4-ethyl-3-oxooctanoate

Core Science & Biosynthesis

Ethyl 4-Ethyl-3-oxooctanoate: Keto-Enol Tautomerism and Its Implications in Supramolecular Chemistry and Drug Development

Introduction & Scope

Beta-keto esters are cornerstone intermediates in the synthesis of active pharmaceutical ingredients (APIs) and advanced supramolecular polymers. Among these, ethyl 4-ethyl-3-oxooctanoate (CAS: 83269-79-8) stands out due to its branched aliphatic tail, which imparts unique physicochemical properties to downstream products. A critical phenomenon governing the reactivity, stability, and analytical characterization of this molecule is keto-enol tautomerism —a dynamic thermodynamic equilibrium between its diketone-like (keto) and conjugated enol forms [1].

As a Senior Application Scientist, I have structured this whitepaper to provide a deep technical dive into the tautomeric behavior of ethyl 4-ethyl-3-oxooctanoate. We will explore the structural causality behind its elevated enol content, detail a self-validating synthesis and NMR quantification protocol, and examine its applications in overcoming phase separation in polymer networks.

Structural Dynamics: The Tautomeric Equilibrium

Keto-enol tautomerism in beta-keto esters is driven by the stabilization gained through the formation of an intramolecular hydrogen bond in the enol form, creating a planar, conjugated six-membered ring [2].

For standard unbranched beta-keto esters like ethyl acetoacetate, the enol fraction in non-polar solvents (e.g., CDCl₃) typically hovers around 10–16%. However, ethyl 4-ethyl-3-oxooctanoate exhibits a significantly higher enol content of 27% in CDCl₃ [4]. This thermodynamic shift is a direct consequence of the steric bulk introduced by the 1-ethylpentyl group at the C4 position.

The Causality of Steric Strain: In the highly flexible keto form, the bulky C4 substituent experiences severe steric clashes with the C2 alpha-protons and the ester moiety. Enolization forces the C2-C3 bond into a planar sp² geometry, fundamentally altering the steric environment and projecting the bulky C4 aliphatic tail outward. The energetic penalty of enolization is heavily offset by the relief of this steric strain combined with the strong intramolecular hydrogen bond (O-H···O=C).

According to Meyer's rule, this equilibrium is highly solvent-dependent [3]. Non-polar solvents stabilize the internally hydrogen-bonded enol, whereas polar, hydrogen-bond-accepting solvents disrupt the internal hydrogen bond and stabilize the more polar keto tautomer.

Caption: Solvent-dependent thermodynamic shift in the keto-enol equilibrium.

Experimental Workflow: Synthesis & Characterization

To accurately study this tautomerism, the molecule must be synthesized with high purity. The standard approach utilizes the acylation of a malonate half-ester [4].

Protocol: Synthesis of Ethyl 4-ethyl-3-oxooctanoate

Rationale: Direct acylation of an ester often leads to a mixture of O-acylated and C-acylated products. To ensure exclusive C-acylation, we utilize a magnesium enolate intermediate. Magnesium enolates are highly nucleophilic at carbon but possess lower basicity than their lithium or potassium counterparts, preventing unwanted ketene formation from the acid chloride.

• Enolate Activation: Dissolve monoethyl potassium malonate (109.9 g, 2.1 equiv) in dry acetonitrile (940 mL). Cool to 0°C in an ice bath. Add dry triethylamine (140 mL) and anhydrous MgCl₂ (73.2 g, 2.5 equiv). Stir at room temperature for 2.5 hours.

  • Causality: MgCl₂ undergoes cation exchange with the potassium salt, while Et₃N deprotonates the malonate to form the active, carbon-nucleophilic magnesium enolate.

• C-Acylation: Recool the slurry to 0°C. Add 2-ethylhexanoyl chloride (53.25 mL, 1.0 equiv) dropwise via an addition funnel. Allow the reaction to warm to room temperature and stir overnight.

• Decarboxylation & Workup: Separate the aqueous layer, and wash the organic layer with 12% aqueous HCl, followed by water.

  • Causality: The acidic workup neutralizes the base and triggers the rapid decarboxylation of the acylated malonate intermediate, yielding the target beta-keto ester.

• Purification: Dry the organic layer over MgSO₄ and concentrate under reduced pressure to yield the product as a yellow oil (typically >95% yield).

Caption: Experimental workflow for the synthesis and NMR characterization of the target molecule.

Quantitative NMR Analysis & Solvent Effects

Proton Nuclear Magnetic Resonance (¹H-NMR) is the gold standard for quantifying keto-enol ratios because the tautomeric interconversion is slow on the NMR timescale [2]. This allows distinct, quantifiable signals for both isomers.

Protocol: NMR Quantification

• Dissolve ~15 mg of the purified ethyl 4-ethyl-3-oxooctanoate in 0.6 mL of CDCl₃.

• Allow the solution to equilibrate for at least 60 minutes to ensure the thermodynamic keto-enol ratio is reached.

• Acquire the ¹H-NMR spectrum at 400 MHz.

• Self-Validating Integration: Integrate the distinct keto alpha-protons (singlet at 3.44 ppm, 2H) against the enol vinylic proton (singlet at 4.96 ppm, 1H). The sum of their normalized molar fractions must equal 100%.

Data Presentation: ¹H-NMR Assignments in CDCl₃

The following table summarizes the quantitative chemical shifts used to determine the 73:27 (Keto:Enol) equilibrium [4].

Tautomer	Chemical Shift (δ, ppm)	Multiplicity	Integration	Relative Abundance	Structural Assignment
Keto	4.19	q (J = 7.1 Hz)	1H*	73%	Ester -OCH₂CH₃
Keto	3.44	s	2H	73%	Alpha-carbon (-CH₂-) at C2
Keto	2.50	tt (J = 7.8, 5.7 Hz)	1H	73%	C4 methine proton
Enol	12.09	s	1H	27%	Enol -OH (Intramolecular H-bond)
Enol	4.96	s	1H	27%	Vinylic proton (=CH-) at C2
Enol	2.00–1.90	m	1H	27%	C4 methine proton

*Note: The ester CH₂ signal for the keto form is reported here; the corresponding enol ester CH₂ signal typically overlaps or appears slightly shifted.

Applications in Advanced Therapeutics & Supramolecular Networks

Understanding the tautomeric reactivity of ethyl 4-ethyl-3-oxooctanoate is critical for downstream applications. In supramolecular chemistry, this beta-keto ester is condensed with guanidine carbonate to synthesize 6-(2-ethylpentyl)isocytosine, a direct precursor to ureidopyrimidinone (UPy) quadruple hydrogen-bonding motifs [4].

• Overcoming Phase Separation: Standard UPy motifs synthesized from unbranched beta-keto esters (like methyl acetoacetate) often suffer from severe phase separation in apolar polymer matrices (e.g., polybutadiene) due to strong π-π stacking and high polarity.

• The Branched Advantage: By utilizing ethyl 4-ethyl-3-oxooctanoate, the resulting UPy units incorporate a bulky branched alkyl side chain. This steric bumper suppresses macroscopic phase separation, allowing for the creation of homogeneous, physically cross-linked supramolecular polymer networks with highly tunable rheological properties [4].

References

• BenchChem.Addressing keto-enol tautomerism in the analysis of β-keto esters.
• Journal of Chemical Education (via Missouri.edu).Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR.
• Arizona State University Core Research Facilities.EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR.
• Macromolecules (ACS Publications).Physically Cross-Linked Polybutadiene by Quadruple Hydrogen Bonding through Side-Chain Incorporation of Ureidopyrimidinone with Branched Alkyl Side Chains.

Engineering Carbon Frameworks: A Technical Guide to the Reactivity of the α-Carbon in β-Keto Esters

Executive Summary

In the realm of advanced organic synthesis and drug development, the precise construction of carbon-carbon bonds is paramount. β-keto esters, particularly ethyl acetoacetate, serve as highly versatile building blocks due to the unique reactivity of their α-carbon. This whitepaper provides an in-depth mechanistic analysis of β-keto ester reactivity, exploring the causality behind enolization, the thermodynamics of alkylation, and the pericyclic cleavage of decarboxylation. Designed for researchers and application scientists, this guide establishes self-validating experimental protocols to ensure high-fidelity synthetic outcomes.

The Chemical Microenvironment of the α-Carbon

The synthetic utility of β-keto esters stems from the active methylene group located at the α-carbon. This carbon is uniquely positioned between two highly electron-withdrawing carbonyl groups: a ketone and an ester.

This dual inductive and resonance-withdrawing effect drastically lowers the pKa of the α-protons to approximately 10.7–11.0 ()[1]. In stark contrast, the α-protons of standard esters exhibit a pKa of ~25, while those of isolated ketones hover around 19–20 ()[2].

Beyond simple acidity, β-keto esters exhibit significant keto-enol tautomerism. The enol form is highly stabilized not only by extended conjugation across the carbon-oxygen framework but also by strong intramolecular hydrogen bonding, which forms a thermodynamically favorable six-membered ring structure ()[3].

Quantitative Reactivity Comparison

Compound Class	Representative Molecule	Approximate pKa	Enolization Base Requirement	Primary Synthetic Utility
Ester	Ethyl Acetate	~25	Strong (e.g., LDA)	Claisen condensations
Ketone	Acetone	~19–20	Strong (e.g., LDA, NaH)	Aldol additions
β-Diester	Diethyl Malonate	~13	Mild (e.g., NaOEt)	Substituted carboxylic acids
β-Keto Ester	Ethyl Acetoacetate	~10.7–11	Mild (e.g., NaOEt)	Substituted ketone synthesis

Thermodynamic Control and Enolate Generation

In synthetic design, the causality of reagent selection is critical. Because the pKa of the α-carbon is ~11, mild alkoxide bases are sufficient to drive enolization, eliminating the need for pyrophoric or highly sensitive bases like LDA ().

However, the choice of alkoxide is dictated by a strict mechanistic rule: the alkoxide base must match the alkyl group of the ester.

• The Transesterification Risk: If sodium methoxide (NaOMe) is used with ethyl acetoacetate, transesterification occurs, leading to an unwanted mixture of methyl and ethyl esters ()[4]. By matching the base (e.g., NaOEt for an ethyl ester), any transesterification becomes a degenerate, "invisible" process that preserves the starting material's structural integrity.

• The Saponification Risk: If sodium hydroxide (NaOH) is used, irreversible saponification of the ester to a carboxylate salt precedes enolate formation, effectively destroying the substrate ()[5].

Mechanistic pathway of β-keto ester alkylation and subsequent decarboxylation.

Alkylation Dynamics and Decarboxylation

Once the resonance-stabilized enolate is formed, it acts as a potent carbon nucleophile. The alkylation proceeds via a bimolecular nucleophilic substitution (SN2) mechanism ()[6]. The success of this step is highly dependent on the steric profile of the alkyl halide electrophile. Primary and methyl halides are excellent substrates, yielding high conversion rates. Conversely, tertiary halides are entirely unsuitable, as the basic enolate will preferentially induce an E2 elimination rather than substitution ()[1].

The true synthetic utility of the acetoacetic ester synthesis lies in the ability to remove the ester activating group after it has served its purpose. By subjecting the alkylated β-keto ester to acidic hydrolysis and heat, the ester is first converted into a β-keto acid. This intermediate is inherently unstable at elevated temperatures and undergoes spontaneous decarboxylation via a highly ordered, pericyclic six-membered transition state to lose CO₂ ()[4].

Self-Validating Experimental Protocol: Synthesis of an α-Alkylated Ketone

To ensure reproducibility in drug development workflows, protocols must be self-validating. The following methodology for the alkylation of ethyl acetoacetate incorporates built-in chemical indicators to verify reaction progression ()[1].

Step 1: Preparation of the Alkoxide Base

• In a strictly anhydrous, inert atmosphere (N₂/Ar), dissolve sodium metal in absolute ethanol to generate a 1.0 M solution of sodium ethoxide (NaOEt).

• Causality: Absolute ethanol prevents the formation of trace NaOH, which would otherwise hydrolyze the ester prematurely.

Step 2: Enolate Generation

• Cool the NaOEt solution to 0–5 °C. Slowly add 1.0 equivalent of ethyl acetoacetate dropwise with vigorous stirring.

• Causality: The acid-base deprotonation is highly exothermic; cooling prevents thermal degradation and maintains the stability of the generated sodium enolate.

Step 3: SN2 Alkylation

• Add 1.1 equivalents of a primary alkyl halide (e.g., n-butyl bromide) over 2 hours. Heat the reaction mixture to a gentle reflux (approx. 78 °C) for 6–10 hours.

Step 4: In-Process Validation (Self-Validating System)

• Periodically test the reaction mixture with moist litmus paper. The reaction is deemed complete when the solution registers a neutral pH, indicating the total consumption of the strongly basic enolate/alkoxide.

• Visual Confirmation: The precipitation of sodium bromide (NaBr) salts serves as a secondary visual confirmation of successful SN2 displacement.

Step 5: Hydrolysis and Decarboxylation

• Decant the mixture to remove NaBr and concentrate the filtrate. Resuspend the crude alkylated ester in dilute aqueous acid (e.g., 5% H₂SO₄) and heat to reflux.

• Validation: Monitor for the evolution of CO₂ gas. The cessation of bubbling indicates the complete conversion of the β-keto acid to the target substituted ketone.

Self-validating experimental workflow for the synthesis of substituted ketones.

References

• "Acetoacetic Ester Synthesis: Equation, Mechanism, & Examples", Chemistry Learner. Available at: [Link]

• "Ch21: Acetoacetic esters", University of Calgary. Available at: [Link]

• "Acetoacetic Ester Synthesis", Chemistry Steps. Available at: [Link]

• "Acetoacetic Ester Synthesis | OpenOChem Learn", OpenOChem. Available at: [Link]

• "Claisen Condensation", Organic Chemistry Tutor. Available at: [Link]

• "Claisen Condensation and Dieckmann Condensation", Master Organic Chemistry. Available at: [Link]

• "6.4: Mixed Claisen Condensations", Chemistry LibreTexts. Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. organicchemistrytutor.com [organicchemistrytutor.com]
• 4. Acetoacetic Ester Synthesis - Chemistry Steps [chemistrysteps.com]
• 5. Acetoacetic Ester Synthesis | OpenOChem Learn [learn.openochem.org]
• 6. Acetoacetic Ester Synthesis: Equation, Mechanism, & Examples [chemistrylearner.com]

Protocols & Analytical Methods

Application Note: Synthesis and Characterization of Ethyl 4-ethyl-3-oxooctanoate

Document Type: Technical Protocol & Application Note Target Audience: Synthetic Chemists, Materials Scientists, and Drug Development Professionals

Introduction & Mechanistic Rationale

Ethyl 4-ethyl-3-oxooctanoate is a sterically hindered

-keto ester that serves as a critical building block in advanced materials science and medicinal chemistry. Notably, it is utilized as a primary intermediate in the synthesis of branched ureidopyrimidinone (UPy) motifs. These motifs are engineered to create physically cross-linked supramolecular polymers (e.g., modified polybutadiene), where the sterically demanding 2-ethylpentyl side chain prevents unwanted crystallization and stacking of UPy dimers, thereby enhancing solubility in apolar polymer matrices [1].

The Masamune-Claisen Rationale

Direct acylation of ester enolates with acid chlorides is notoriously difficult to control, often resulting in complex mixtures of

-acylated products, di-acylated byproducts, and self-condensation. To circumvent this, the protocol employs a modified Masamune-Claisen condensation.

By reacting monoethyl potassium malonate with magnesium chloride (

) and triethylamine ( ), a highly stable, chelated magnesium malonate enolate is generated. The magnesium ion acts as a Lewis acid, tightly coordinating the oxygen atoms of both the ester and the carboxylate. This chelation effectively blocks -acylation and directs the nucleophilic attack of the -carbon exclusively onto the incoming 2-ethylhexanoyl chloride. Upon subsequent acidic workup, the resulting intermediate undergoes spontaneous decarboxylation to cleanly yield the target -keto ester without over-addition [1].

Mechanistic pathway of the modified Masamune-Claisen condensation.

Reagents and Materials

To ensure optimal enolate formation and prevent premature hydrolysis of the acid chloride, absolute anhydrous conditions must be maintained during the first two stages of the reaction.

Reagent	MW ( g/mol )	Equivalents	Amount	Moles
2-Ethylhexanoyl chloride	162.66	1.0	53.25 mL	0.31 mol
Monoethyl potassium malonate	170.20	2.1	109.9 g	0.65 mol
Magnesium chloride (dry)	95.21	2.5	73.2 g	0.77 mol
Triethylamine (dry)	101.19	~3.2	140.0 mL	~1.00 mol
Acetonitrile (dry)	41.05	Solvent	940.0 mL	-
Toluene	92.14	Solvent	2 × 500 mL	-

Note: Ensure

is strictly anhydrous, as hydration will poison the enolate formation and hydrolyze the acid chloride.

Experimental Protocol

The following workflow describes the scalable synthesis of Ethyl 4-ethyl-3-oxooctanoate, yielding approximately 63.89 g (97% yield) of the product as a yellow oil [1].

Experimental workflow for the synthesis of Ethyl 4-ethyl-3-oxooctanoate.

Step-by-Step Methodology

Phase 1: Preparation of the Magnesium Enolate

• Equip a thoroughly flame-dried, multi-neck round-bottom flask with a magnetic stir bar, an addition funnel, and an argon/nitrogen inlet.

• Dissolve monoethyl potassium malonate (109.9 g, 0.65 mol) in dry acetonitrile (ACN, 940 mL) under an inert atmosphere.

• Cool the solution to 0 °C using an ice-water bath.

• Consecutively add dry triethylamine (

  , 140 mL) and anhydrous magnesium chloride ( , 73.2 g, 0.77 mol).

• Remove the ice bath and allow the resulting slurry to stir at room temperature for exactly 2.5 hours to ensure complete chelation and enolate formation.

Phase 2: Nucleophilic Acylation 6. Re-cool the reaction slurry to 0 °C using an ice-water bath. 7. Charge the addition funnel with 2-ethylhexanoyl chloride (53.25 mL, 0.31 mol) and add it dropwise to the stirring slurry to control the exothermic reaction. 8. Once the addition is complete, leave the reaction to warm up to room temperature gradually and stir overnight.

Phase 3: Decarboxylation and Workup 9. Concentrate the reaction mixture by removing the ACN solvent under reduced pressure. 10. To facilitate the solvent exchange and prepare for extraction, add toluene (500 mL) to the crude residue and concentrate again under reduced pressure. 11. Add a fresh portion of toluene (500 mL) and cool the solution with an ice bath. 12. Critical Step: Carefully quench the reaction by adding an aqueous solution of 13% HCl (427 mL). Caution: This step induces the decarboxylation of the intermediate

-keto acid, resulting in the evolution of gas. Add slowly to prevent vigorous effervescence. 13. Transfer the mixture to a separatory funnel and separate the aqueous and organic layers. 14. Wash the organic (toluene) layer sequentially with:

• Aqueous 12% HCl (2 × 250 mL)
• Saturated aqueous (until the aqueous phase is neutralized)
• Brine (1 × 250 mL)

• Dry the organic layer over anhydrous , filter, and remove the solvent under reduced pressure to yield the product as a yellow oil (approx. 63.89 g, 97% yield) [1]. The product is typically sufficiently pure for downstream applications without further distillation.

Analytical Characterization

Due to the presence of the highly active

-protons situated between two carbonyl groups, Ethyl 4-ethyl-3-oxooctanoate exists in a state of keto-enol tautomerism. The thermodynamic equilibrium in non-polar solvents (like chloroform) heavily favors a mixture of both forms. H NMR Data (400 MHz, Chloroform-d) [1] Analysis indicates that the product exists as a mixture of the keto (73%) and enol (27%) tautomers.

• Enol Form (27%):

  12.09 (s, 1H, enol -OH), 4.96 (s, 1H, vinylic proton), 2.00−1.90 (m, 1H).

• Keto Form (73%):

  4.19 (q, J = 7.1 Hz, 1H, ester -CH -), 3.44 (s, 2H, -CH between carbonyls), 2.50 (tt, J = 7.8, 5.7 Hz, 1H, -CH of the branched chain), 1.72−1.16 (m, 12H, alkyl chain protons), 0.92−0.84 (m, 6H, terminal methyls).

References

• Title: Physically Cross-Linked Polybutadiene by Quadruple Hydrogen Bonding through Side-Chain Incorporation of Ureidopyrimidinone with Branched Alkyl Side Chains Source: Macromolecules (ACS Publications), 2022 URL: [Link]

Application Note: Synthesis and Integration of 2-Ethylpentyl-Functionalized Ureidopyrimidinone (UPy) for Advanced Supramolecular Polymers

Executive Summary

Ureidopyrimidinone (UPy) motifs are foundational to supramolecular chemistry, characterized by their ability to form highly stable, self-complementary quadruple hydrogen-bonded dimers (

in chloroform). However, integrating standard methyl-substituted UPy units into apolar polymer matrices (e.g., polybutadiene or polyisobutylene) frequently induces unwanted macroscopic phase separation.

This application note details the strategic use of Ethyl 4-ethyl-3-oxooctanoate as a tailored

-keto ester precursor to synthesize a sterically hindered UPy derivative: 6-(2-ethylpentyl)isocytosine . By substituting the conventional methyl group with a branched 2-ethylpentyl side chain, researchers can effectively suppress stacking between UPy dimers, enabling homogeneous integration into apolar polymeric networks without compromising the integrity of the donor-donor-acceptor-acceptor (DDAA) hydrogen-bonding array [1].

Mechanistic Insights: The Causality of Side-Chain Engineering

The synthesis of the isocytosine core is highly modular and dictated by the choice of the starting

-keto ester. The standard approach utilizes ethyl acetoacetate, yielding 6-methylisocytosine. While synthetically straightforward, the resulting "Me-UPy" is highly polar and planar. When grafted onto low-molecular-weight apolar polymers, the Me-UPy dimers tend to aggregate via secondary stacking interactions, leading to opaque, phase-separated materials with compromised rheological properties.

The Structural Solution: By utilizing Ethyl 4-ethyl-3-oxooctanoate , the ring-closure reaction with guanidine carbonate introduces a bulky, branched aliphatic chain at the C-6 position of the resulting isocytosine.

• Steric Shielding: The 2-ethylpentyl group acts as a steric bumper, physically preventing the planar pyrimidinone rings from approaching closely enough to engage in

  stacking.

• Solvation Thermodynamics: The extended aliphatic branches significantly lower the polarity of the UPy motif, thermodynamically favoring its solvation and uniform dispersion within hydrophobic polymer matrices like 1,2-polybutadiene (PB) [2].

Mechanistic impact of the 2-ethylpentyl side chain on UPy supramolecular assembly.

Comparative Data Analysis

The choice of the

-keto ester fundamentally alters the physical properties of the resulting supramolecular network. Table 1 summarizes the quantitative and qualitative differences between standard UPy and the Ethyl 4-ethyl-3-oxooctanoate-derived UPy.

Table 1: Physicochemical Comparison of UPy Derivatives in Polybutadiene Matrices

Parameter	Standard UPy (Me-UPy)	Branched UPy (2-Ethylpentyl-UPy)
Precursor -Keto Ester	Ethyl acetoacetate	Ethyl 4-ethyl-3-oxooctanoate
Dimerization Constant ( )	(in )	(in )
Solubility in Apolar Solvents	Poor	Excellent
Phase Separation in PB	High (Opaque materials)	Suppressed (Transparent/Translucent)
Thermal Stability (TGA)	Stable up to ~250°C	Stable up to ~250°C
Glass Transition ( ) Impact	Sharp increase due to clustering	Gradual, tunable increase with UPy mol%

Experimental Protocols

The following self-validating workflow details the transformation of Ethyl 4-ethyl-3-oxooctanoate into a thiol-functionalized UPy (UPy-SH), which is subsequently grafted onto a polymer backbone via UV-initiated thiol-ene click chemistry [1].

Workflow for synthesizing 2-ethylpentyl-UPy and grafting it onto polymer backbones.

Protocol A: Synthesis of 6-(2-Ethylpentyl)isocytosine

Objective: Construct the hydrogen-bonding core using the branched

-keto ester.

• Reaction Setup: In a round-bottom flask, dissolve Guanidine carbonate (60.69 g, 0.337 mol, 1.13 equiv) and Ethyl 4-ethyl-3-oxooctanoate (63.89 g, 0.298 mol, 1.0 equiv) in absolute ethanol (520 mL).

• Ring Closure: Equip the flask with a reflux condenser and heat the mixture to reflux overnight under continuous stirring.

• Solvent Removal: Allow the mixture to cool to room temperature. Remove the ethanol under reduced pressure using a rotary evaporator.

• Workup & Purification:

  • Redissolve the crude, viscous residue in chloroform (500 mL).

  • Wash the organic layer with a saturated aqueous solution of

    (2 × 250 mL) to neutralize and remove unreacted acids/guanidine salts.

  • Wash with brine (1 × 250 mL) to remove residual aqueous impurities.

  • Dry the organic layer over anhydrous

    , filter, and evaporate the solvent under reduced pressure.

• Validation: The product should yield as a pale yellow powder (~58% yield).

  NMR ( ) will confirm the presence of the isocytosine core ( ~6.52 ppm for , ~5.60 ppm for the vinylic proton) and the highly branched aliphatic tail.

Protocol B: Synthesis of UPy-SH (2-Mercaptoethylureido-6-(2-ethylpentyl)pyrimidone)

Objective: Functionalize the isocytosine core with a reactive thiol handle for polymer grafting.

• CDI Activation: Dissolve 6-(2-Ethylpentyl)isocytosine (10.13 g, 48.4 mmol, 1.0 equiv) and 1,1'-Carbonyldiimidazole (CDI) (10.43 g, 64.4 mmol, 1.33 equiv) in dry dichloromethane (DCM, 51 mL). Stir the yellow solution overnight at room temperature under an inert argon atmosphere.

• Intermediate Workup: Dilute the solution with additional DCM (175 mL). Wash sequentially with water (1 × 50 mL) and brine (1 × 50 mL). Dry over

  and evaporate to yield the imidazolide intermediate.

• Amine Coupling: Dissolve the imidazolide intermediate in dry DCM (70 mL). Add cysteamine hydrochloride (1.2 equiv) and triethylamine (1.2 equiv). Stir the dark orange solution at room temperature overnight.

• Final Workup: Dilute with DCM (70 mL), wash with 1 M HCl (1 × 50 mL), saturated

  (1 × 50 mL), and brine (1 × 50 mL). Dry over and evaporate to yield the UPy-SH monomer.

Protocol C: Grafting UPy-SH onto Polybutadiene via Thiol-Ene Chemistry

Objective: Covalently attach the branched UPy units to the apolar polymer backbone.

• Preparation: Dissolve 1,2-Polybutadiene (3–4 wt %) and the synthesized UPy-SH (5–15 mol % relative to total vinyl bonds) in dry tetrahydrofuran (THF).

• Degassing: Purge the solution by bubbling argon through it for 30 minutes to remove dissolved oxygen, which quenches radical reactions.

• Initiation: Add the photoinitiator 2,2-Dimethoxy-2-phenylacetophenone (DMPA, 10 mol % relative to thiol) dissolved in a minimal amount of dry THF.

• Irradiation: Irradiate the mixture with UV light (365 nm) for 2.5 hours at room temperature.

• Precipitation: Partially evaporate the THF. Precipitate the functionalized polymer by dropping the concentrated solution into cold methanol (for low UPy content, ~5%) or cold diethyl ether (for higher UPy content, 7–15%).

• Validation: Differential Scanning Calorimetry (DSC) should reveal an increasing Glass Transition Temperature (

  ) correlating with UPy content, while the absence of a distinct melting peak confirms the successful suppression of UPy phase separation due to the 2-ethylpentyl side chains.

References

• Physically Cross-Linked Polybutadiene by Quadruple Hydrogen Bonding through Side-Chain Incorporation of Ureidopyrimidinone with Branched Alkyl Side Chains Macromolecules (American Chemical Society). URL:[Link]

• Supramolecular polymer materials based on ureidopyrimidinone quadruple hydrogen bonding units Polymer (Elsevier). URL:[Link]

Application Note: Precision Alkylation of Ethyl 4-ethyl-3-oxooctanoate in Advanced Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary

The functionalization of β-keto esters is a foundational transformation in the synthesis of complex pharmaceutical intermediates. Ethyl 4-ethyl-3-oxooctanoate is a highly substituted, branched β-keto ester. Alkylation at its C2 position (the α-carbon between the two carbonyls) allows for the introduction of new carbon-carbon bonds. However, the inherent steric bulk of the C4-ethyl group and the C5-C8 aliphatic chain presents unique kinetic challenges. This application note provides a deep mechanistic analysis and field-proven, self-validating protocols to achieve high-yielding, regioselective C-alkylation while mitigating common side reactions such as O-alkylation and dialkylation[1].

Mechanistic Principles & Causality (E-E-A-T)

To design a successful alkylation strategy, researchers must move beyond standard acetoacetic ester protocols and account for the specific stereoelectronic environment of ethyl 4-ethyl-3-oxooctanoate.

Thermodynamics of Enolization and Base Selection

The protons at the C2 position are highly acidic (pKa ~11–13) due to the dual resonance stabilization provided by the adjacent ketone and ester carbonyls[2]. Deprotonation requires a mild to strong base.

• Causality in Base Selection: Sodium ethoxide (NaOEt) is the optimal base for this substrate. Using sodium hydroxide (NaOH) would lead to irreversible saponification of the ester and subsequent decarboxylation[3]. Using sodium methoxide (NaOMe) would result in transesterification, yielding an undesirable mixture of methyl and ethyl esters[2].

Chemoselectivity: C-Alkylation vs. O-Alkylation

The resulting enolate is an ambient nucleophile, capable of reacting at either the carbon or the oxygen atom.

• Solvent Causality: Protic solvents (like ethanol) form hydrogen bonds with the hard oxygen atom of the enolate, sterically shielding it and driving the reaction toward the desired C-alkylation [4]. Conversely, polar aprotic solvents (like DMF) leave the oxygen "naked," which can increase the rate of O-alkylation (enol ether formation), especially when paired with hard electrophiles[4].

Steric Hindrance and Stereochemical Implications (Expert Insight)

Ethyl 4-ethyl-3-oxooctanoate possesses a pre-existing stereocenter at the C4 position. The bulky C4-ethyl and butyl chain partially shield the C3 carbonyl.

• Kinetic Impact: This steric bulk slows down the S_N2 attack of the enolate on larger electrophiles (e.g., benzyl bromide) compared to unhindered substrates like ethyl acetoacetate.

• Stereochemical Impact: Alkylation at C2 generates a second stereocenter. The facial bias exerted by the C4 substituents will result in a mixture of diastereomers (syn and anti). Drug development professionals must anticipate duplicate signals in NMR spectra and plan for chiral separation if a single stereoisomer is required downstream.

Visualizing the Alkylation Pathway

Caption: Mechanistic pathway of β-keto ester enolization and ambient S_N2 alkylation.

Experimental Methodologies

Protocol A: Standard Protic Alkylation (For Unhindered Electrophiles)

Best for: Methyl iodide, allyl bromide, or primary unhindered alkyl halides.

Step-by-Step Methodology:

• Preparation of Alkoxide: In an oven-dried, argon-flushed round-bottom flask, dissolve metallic sodium (1.05 equiv) in anhydrous ethanol (0.5 M) at 0 °C to generate sodium ethoxide freshly[2]. Allow the evolution of H₂ gas to cease.

• Enolate Formation: Add ethyl 4-ethyl-3-oxooctanoate (1.0 equiv) dropwise to the ethoxide solution at 0 °C. Stir for 30 minutes. The solution may turn slightly yellow, indicating enolate formation.

• Electrophile Addition: To prevent dialkylation, add the alkylating agent (1.05 equiv) slowly and dropwise using a syringe pump[4].

• Propagation: Remove the ice bath and heat the reaction to reflux (78 °C) for 2–4 hours. The steric bulk of the substrate necessitates heating to drive the S_N2 reaction to completion[3].

• Self-Validating Quench: Cool to room temperature. Quench the reaction with saturated aqueous NH₄Cl. Crucial Causality: The pH must remain ~5.5. Using strong acids (HCl) will cause premature hydrolysis and decarboxylation of the ester[1]. If the aqueous layer drops below pH 4, the validation has failed, and product degradation will occur.

• Extraction & Purification: Extract with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate. Purify via silica gel flash chromatography (Hexane:EtOAc gradient).

Protocol B: Aprotic Alkylation (For Hindered Electrophiles)

Best for: Benzyl bromide or secondary alkyl halides where S_N2 kinetics are sluggish.

Modifications from Protocol A:

• Substitute NaOEt/EtOH with Sodium Hydride (NaH) in anhydrous DMF .

• Causality: DMF does not hydrogen-bond to the enolate, drastically increasing its nucleophilicity to overcome the steric hindrance of the C4-ethyl group. Perform the alkylation at room temperature (25 °C) rather than reflux to minimize O-alkylation side reactions[4].

Visualizing the Experimental Workflow

Caption: Step-by-step experimental workflow for the self-validating alkylation process.

Quantitative Data & Reaction Optimization

The following table summarizes the anticipated yields and chemoselectivity ratios based on the chosen reagent systems, highlighting the kinetic trade-offs when alkylating bulky β-keto esters.

Entry	Base / Solvent System	Electrophile (R-X)	Temp (°C)	Time (h)	Yield (%)	C:O Alkylation Ratio
1	NaOEt / EtOH (Protic)	Methyl Iodide (MeI)	78 (Reflux)	2	82	> 95:5
2	NaOEt / EtOH (Protic)	Benzyl Bromide (BnBr)	78 (Reflux)	4	65	90:10
3	NaH / DMF (Aprotic)	Benzyl Bromide (BnBr)	25 (RT)	3	88	85:15
4	K₂CO₃ / Acetone	Allyl Bromide	56 (Reflux)	5	79	> 95:5

Note: Dialkylation is suppressed across all entries by utilizing strict 1:1.05 stoichiometry and dropwise electrophile addition[4].

Analytical Validation (NMR Expectations)

To validate the success of the protocol, researchers should rely on ¹H NMR spectroscopy:

• Disappearance of Starting Material: The distinct singlet/multiplet of the C2 protons (flanked by the two carbonyls) in the starting material will disappear.

• Appearance of Product Signals: A new methine signal (integrating to 1H) will appear at the C2 position.

• Diastereomeric Complexity: Because alkylation generates a new stereocenter adjacent to the existing C4 stereocenter, the NMR spectrum will exhibit duplicate sets of signals corresponding to the syn and anti diastereomers.

References

Sources

• 1. pharmaxchange.info [pharmaxchange.info]
• 2. benchchem.com [benchchem.com]
• 3. aklectures.com [aklectures.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols: Decarboxylation of Ethyl 4-ethyl-3-oxooctanoate Derivatives

Introduction

The decarboxylation of β-keto esters is a cornerstone transformation in organic synthesis, providing a reliable method for the formation of ketones. This process is particularly valuable in drug development and the synthesis of complex organic molecules where precise structural modifications are paramount. Ethyl 4-ethyl-3-oxooctanoate and its derivatives are important intermediates, and their efficient conversion to the corresponding ketones, such as 4-ethyl-3-octanone, is a frequent objective.

This comprehensive guide provides detailed application notes and protocols for the decarboxylation of ethyl 4-ethyl-3-oxooctanoate derivatives. It is designed for researchers, scientists, and drug development professionals seeking to understand and implement various decarboxylation strategies. The protocols herein are presented with an emphasis on the underlying chemical principles, ensuring both technical accuracy and practical applicability in a laboratory setting.

The primary methods covered include the classic acid- and base-catalyzed saponification followed by thermal decarboxylation, and the milder, highly efficient Krapcho decarboxylation. Each method offers distinct advantages and is suitable for different substrate sensitivities and experimental constraints.

Mechanistic Overview

The decarboxylation of β-keto esters proceeds through the formation of a β-keto acid intermediate. This intermediate, when heated, readily loses carbon dioxide through a cyclic, six-membered transition state to form an enol, which then tautomerizes to the more stable ketone product.[1][2] The presence of the β-carbonyl group is crucial as it stabilizes the transition state and the resulting enol intermediate.[3]

Visualization of the General Decarboxylation Mechanism

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Decarboxylation - Chemistry Steps [chemistrysteps.com]
• 3. mcat-review.org [mcat-review.org]

Technical Notes & Optimization

Technical Support Center: Purification & Handling of Ethyl 4-ethyl-3-oxooctanoate

Welcome to the Technical Support Hub for Ethyl 4-ethyl-3-oxooctanoate . This guide is engineered for researchers and process chemists facing isolation and purification bottlenecks with complex

-keto esters. Structurally, this compound features a highly enolizable -dicarbonyl system and a sterically demanding branched aliphatic chain, which together introduce specific challenges such as metal chelation, keto-enol tautomerism, and thermal decarboxylation.

This documentation synthesizes field-proven methodologies, mechanistic causality, and validated protocols to ensure high-yield, high-purity isolation.

Molecular Profile & Quantitative Data

Understanding the physicochemical behavior of Ethyl 4-ethyl-3-oxooctanoate is the first step in designing a rational purification strategy. The table below summarizes the critical data points that dictate downstream processing.

Property / Parameter	Quantitative Data / Characteristic	Operational Implication
Chemical Formula	C₁₂H₂₂O₃	Highly lipophilic; excellent solubility in non-polar organic solvents.
Molecular Weight	214.30 g/mol	Requires high vacuum for distillation to avoid thermal stress.
Synthesis Precursors	2-Ethylhexanoyl chloride + Monoethyl potassium malonate	Crude mixtures contain Mg²⁺ salts, Et₃N, and unreacted acids[1].
Tautomeric State	Keto ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> Enol Equilibrium	Causes peak broadening/splitting in NMR and severe tailing on silica gel.
Thermal Stability	Low (>100 °C triggers degradation)	Prone to hydrolysis and subsequent decarboxylation to 3-ethylheptan-2-one.

Standardized Purification Workflows

The synthesis of Ethyl 4-ethyl-3-oxooctanoate typically relies on the condensation of a malonate half-ester with an acid chloride, mediated by MgCl₂ and a base (e.g., Triethylamine)[1]. The most critical purification bottleneck occurs immediately post-reaction due to the formation of a highly stable magnesium enolate complex.

Protocol A: Reaction Workup & Chelate Disruption

Self-Validating System: A successful workup is visually confirmed by the complete resolution of the organic/aqueous emulsion into two sharply defined, transparent layers.

• Thermal Quench: Cool the crude reaction slurry to 0–5 °C using an ice-water bath. Causality: Lowering the temperature prevents the exothermic hydrolysis of unreacted acid chlorides and minimizes premature decarboxylation of the target ester.

• Acidic Disruption: Slowly add 1M HCl dropwise under vigorous stirring until the aqueous phase reaches pH 2–3. Causality: The

  -keto ester strongly chelates Mg²⁺. The acidic environment protonates the enolate, breaking the coordination complex and forcing the neutral Ethyl 4-ethyl-3-oxooctanoate into the organic phase.

• Phase Extraction: Extract the aqueous layer three times with Dichloromethane (DCM) or Ethyl Acetate (EtOAc).

• Alkaline Wash: Wash the combined organic layers with saturated aqueous NaHCO₃. Causality: This selectively deprotonates and removes unreacted 2-ethylhexanoic acid (a common byproduct) into the aqueous waste.

• Drying & Concentration: Dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure using a rotary evaporator. Crucial: Maintain the water bath strictly below 35 °C to prevent thermal degradation.

Protocol B: Chromatographic Isolation

• Stationary Phase Preparation: Pack a column with standard silica gel (230–400 mesh).

• Loading: Dissolve the crude oil in a minimal volume of the starting eluent (1% EtOAc in Hexane) to ensure a narrow loading band.

• Gradient Elution: Elute using a shallow gradient from 1% to 5% EtOAc in Hexane. Causality: The branched alkyl chain makes the molecule highly non-polar. A steep gradient will cause co-elution with aliphatic impurities.

• Fraction Monitoring: Monitor fractions via TLC. Because the keto form lacks strong UV chromophores, use a KMnO₄ or Phosphomolybdic Acid (PMA) stain followed by gentle heating to visualize the spots.

Process Visualizations

Workflow Diagram

The following diagram outlines the logical decision tree for isolating the target compound based on the scale of the synthesis.

Workflow for the isolation and scale-dependent purification of Ethyl 4-ethyl-3-oxooctanoate.

Degradation Pathway

Understanding the thermal and chemical degradation pathways is essential for troubleshooting low yields.

Mechanistic pathways of tautomerization and thermal decarboxylation in beta-keto esters.

Troubleshooting & FAQs

Q1: During the aqueous workup, I am getting a thick, unbreakable emulsion. How do I resolve this? Root Cause: The presence of unquenched magnesium enolates and basic magnesium salts (from the MgCl₂/Et₃N reagent system) acts as a polymeric surfactant, trapping the organic and aqueous layers[1]. Intervention: Do not add brine yet. Instead, verify the pH of the aqueous layer. It must be strictly acidic (pH 2-3). Add additional 1M HCl dropwise while stirring until the emulsion breaks. Once the magnesium is fully protonated and dissolved in the aqueous phase, the layers will separate cleanly.

Q2: My compound streaks extensively on silica gel, resulting in poor resolution from the starting materials. What is the mechanism behind this, and how can I fix it? Root Cause:

-keto esters exist in a dynamic keto-enol equilibrium. The enol form acts as a strong hydrogen-bond donor and acceptor, interacting aggressively with the acidic silanol (-SiOH) groups on the silica gel stationary phase. Intervention: You have two options:

• Eluent Modification: Add 1% Acetic Acid to your EtOAc/Hexane eluent. This suppresses the ionization of the silanol groups, sharpening the bands.

• Stationary Phase Deactivation: Pre-flush your silica column with 1% Triethylamine in hexane, followed by pure hexane, to neutralize the acidic sites before loading your sample.

Q3: I attempted to purify a 50g batch via vacuum distillation, but my yield was heavily compromised, and GC-MS showed a massive peak for a lighter byproduct. What happened? Root Cause: You experienced thermal decarboxylation. ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

-keto esters are notoriously unstable at elevated temperatures. If your crude mixture contained trace amounts of water or residual acid/base, the ester hydrolyzed to 4-ethyl-3-oxooctanoic acid. Upon heating, this -keto acid undergoes a rapid, irreversible cyclic rearrangement, releasing CO₂ and yielding 3-ethylheptan-2-one. Intervention: Ensure the crude oil is rigorously dried (over MgSO₄ and then under high vacuum at room temperature) prior to distillation. Use a short-path distillation setup and pull a high vacuum (< 0.5 mbar ) before applying heat. The goal is to lower the boiling point drastically so the mantle temperature never exceeds 90–100 °C.

Q4: My ¹H-NMR spectrum (in CDCl₃) looks impure. There are complex, overlapping multiplets for the

-protons and the ester ethyl group. Is my purification failing? Root Cause: This is a classic artifact of keto-enol tautomerism, not an impurity. In non-polar solvents like CDCl₃, intramolecular hydrogen bonding stabilizes the enol form, meaning you are observing a mixture of two distinct structural isomers on the NMR timescale. Intervention: Re-run the NMR in a strongly hydrogen-bonding, polar solvent like DMSO- . The solvent will disrupt the intramolecular hydrogen bond, shifting the equilibrium almost entirely to the keto form and drastically simplifying your spectrum for accurate integration.

References

• Title: Physically Cross-Linked Polybutadiene by Quadruple Hydrogen Bonding through Side-Chain Incorporation of Ureidopyrimidinone with Branched Alkyl Side Chains Source: Macromolecules (ACS Publications) URL: [Link][1]

• Title: Recent advances in the transesterification of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -keto esters Source: RSC Advances (Royal Society of Chemistry) URL: [Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent advances in the transesterification of β-keto esters - RSC Advances (RSC Publishing) DOI:10.1039/D1RA03513D [pubs.rsc.org]

Technical Support Center: Beta-Keto Ester Modification &amp; Catalyst Optimization

Welcome to the Advanced Catalyst Troubleshooting Portal. As researchers and drug development professionals, you know that β-keto esters are highly versatile but notoriously capricious synthons. Their ambient nucleophilicity, acidic α-protons, and configurational instability often lead to poor regioselectivity, eroded enantiomeric excess (ee), or collapsed diastereomeric ratios (dr).

This guide bypasses generic overviews to directly address the root causes of synthetic failures. By understanding the thermodynamic and kinetic causality behind these transformations, you can deploy the self-validating protocols below to ensure reproducible, high-yield modifications.

Section 1: Regioselectivity in Alkylation (O- vs. C-Alkylation)

Q: When scaling up my β-keto ester alkylation using NaH in DMF, I observe up to 40% of an unwanted byproduct. NMR suggests it is an enol ether. How do I force exclusive C-alkylation?

The Causality: You are observing O-alkylation, a frequent and frustrating side reaction when alkylating ambient enolate nucleophiles [1]. β-keto ester enolates possess two competing nucleophilic sites: the soft α-carbon and the hard oxygen anion. According to Hard-Soft Acid-Base (HSAB) theory, polar aprotic solvents like DMF heavily solvate the metal counterion (e.g., Na⁺), leaving the hard oxygen anion "naked" and highly reactive toward hard electrophiles (like alkyl sulfonates).

To force C-alkylation, you must switch to a protic solvent (e.g., ethanol) with a matching alkoxide base (e.g., NaOEt). Protic solvents hydrogen-bond with the enolate oxygen, sterically and electronically shielding it, which redirects the electrophile to the softer α-carbon [2].

Fig 1: Mechanistic divergence of enolate alkylation based on electrophile hardness and solvent.

Protocol 1: Self-Validating Regioselective C-Alkylation

• Preparation: Dissolve the β-keto ester in anhydrous ethanol (0.5 M) under inert atmosphere.

• Enolization: Add 1.05 eq of freshly prepared NaOEt dropwise at 0 °C.

  • Validation Checkpoint 1: The solution should turn pale yellow, indicating enolate formation. If it remains colorless, verify the integrity and moisture content of your base.

• Electrophilic Addition: Add 1.1 eq of the alkyl iodide (soft electrophile). Stir at room temperature for 2 hours.

• Workup & Final Validation: Quench with saturated NH₄Cl, extract with EtOAc, and concentrate.

  • Validation Checkpoint 2 (Self-Validation): Run a crude ¹H NMR. The absolute absence of a vinylic proton signal (typically 4.5–5.5 ppm) and the presence of a new α-alkyl multiplet confirms exclusive C-alkylation. If a vinylic proton is present, O-alkylation has occurred; switch to a softer leaving group (e.g., iodide over chloride) for the next iteration.

Section 2: Asymmetric Hydrogenation & Dynamic Kinetic Resolution (DKR)

Q: I am attempting an asymmetric hydrogenation of an α-alkyl-β-keto ester using a Ru(II)-BINAP catalyst, but my diastereomeric ratio (dr) is poor (syn/anti mixture). How can I improve the anti-selectivity?

The Causality: Your reaction is failing to achieve an efficient Dynamic Kinetic Resolution (DKR) [3]. In Noyori-type asymmetric hydrogenations, the chiral Ru-BINAP catalyst selectively binds and rapidly reduces only one enantiomer of the rapidly equilibrating racemic α-substituted β-keto ester [4].

For DKR to succeed, the rate of in situ epimerization (

) of the α-stereocenter must be significantly faster than the rate of hydrogenation ( ). If epimerization is too slow, the "mismatched" enantiomer is forced to undergo slow, unselective reduction, ruining your diastereomeric ratio. The epimerization rate is highly dependent on the solvent and additives. Adding a catalytic amount of strong acid (e.g., HCl) accelerates the enolization/epimerization cycle, ensuring the substrate pool is constantly funneled through the lowest-energy "matched" transition state [3].

Fig 2: Dynamic Kinetic Resolution (DKR) pathway in Ru-catalyzed asymmetric hydrogenation.

Protocol 2: Self-Validating Ru-Catalyzed Hydrogenation via DKR

• Catalyst Activation: Under strictly anaerobic conditions, dissolve RuCl₂[(R)-BINAP] (0.1 mol%) in degassed dichloromethane.

• Substrate Loading: Add the racemic α-substituted β-keto ester (1.0 M) and a catalytic amount of ethanolic HCl (to accelerate epimerization).

• Hydrogenation: Pressurize the reactor to 50 atm H₂ and heat to 50 °C for 12 hours.

  • Validation Checkpoint 1: Monitor H₂ gas uptake. Cessation of pressure drop indicates reaction completion. Do not vent prematurely.

• Final Validation (Self-Validation): Analyze the crude mixture via Chiral HPLC and ¹H NMR.

  • Validation Checkpoint 2: NMR should show >95:5 anti:syn ratio. If dr is low but ee of the anti-product is high,

    was too slow relative to ; increase the acid additive concentration or raise the temperature slightly in the next run.

Section 3: Enantioselective Michael Additions

Q: My organocatalytic Michael addition of a β-keto ester to a nitroolefin yields excellent enantiomeric excess (ee) but virtually zero diastereoselectivity (dr). Is the catalyst failing?

The Causality: The catalyst is likely functioning perfectly for the initial C–C bond formation, but the product's α-stereocenter is configurationally unstable [5]. Because β-keto esters have highly acidic α-protons, the mild basic conditions inherent to amine-based bifunctional organocatalysts cause rapid post-reaction epimerization at the newly formed stereocenter.

To solve this, you can implement a Crystallization-Induced Diastereomer Transformation (CIDT). By tuning the ester moiety (e.g., using bulky, highly crystalline adamantyl esters) and running the reaction in a solvent where one diastereomer is insoluble, the desired diastereomer precipitates out of the equilibrating mixture, driving the equilibrium toward a single stereoisomer [5]. Alternatively, utilize a bimetallic or linked-BINOL complex (like La-linked-BINOL) that tightly coordinates both the electrophile and the enolate, rigidly locking the transition state to prevent epimerization [6].

Quantitative Data Summary: Catalyst Selection Matrix

Use the following table to rapidly align your synthetic target with the appropriate catalytic system and avoid common mechanistic pitfalls.

Modification Type	Preferred Catalyst System	Selectivity Target	Key Mechanistic Rationale	Common Pitfall
Regioselective Alkylation	NaOEt / EtOH or K₂CO₃ / Acetone	High Regioselectivity (C over O)	Protic solvents shield the hard oxygen anion, directing soft electrophiles to the α-carbon.	Using polar aprotic solvents (DMF) leading to O-alkylation.
Asymmetric Hydrogenation	Ru(II)-BINAP + Acid/Base Additive	High Enantioselectivity (ee) & Diastereoselectivity (dr)	DKR requires rapid α-center epimerization to funnel the racemic mixture through the lowest-energy transition state.	Slow epimerization resulting in poor dr (syn/anti mixtures).
Michael Addition	La-linked-BINOL or Ni(II)-Diamine	High ee (and dr via CIDT)	Bifunctional coordination locks the enolate and electrophile in a rigid 3D spatial arrangement.	Post-reaction epimerization destroying diastereoselectivity.

References

1.[5] Crystallization-Enabled Stereoconvergent Michael Additions of β-Keto Esters to Nitroolefins. PMC. Link to Source 2.[3] Asymmetric Hydrogenation of α-Alkyl-Substituted β-Keto Esters and Amides through Dynamic Kinetic Resolution. ResearchGate. Link to Source 3.[6] Asymmetric Synthesis of β-Keto Esters via Cu(II)-Catalyzed Aerobic Deacylation of Acetoacetate Alkylation Products. ResearchGate. Link to Source 4.[4] Enantioselective Reductions Flashcards. Brainscape. Link to Source 5.[1] Q&A | Rizzo Laboratory. Vanderbilt University. Link to Source 6.[2] Alkyl Substituted Beta-Keto Acids: Molecular Structure and Decarboxylation Kinetics. ACS Publications. Link to Source

Sources

• 1. Q_A | Rizzo Laboratory | Vanderbilt University [wp0.vanderbilt.edu]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Enantioselective Reductions Flashcards by Sophie Davies [brainscape.com]
• 5. Crystallization-Enabled Stereoconvergent Michael Additions of β-Keto Esters to Nitroolefins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comparison of Ethyl 4-ethyl-3-oxooctanoate with other beta-keto esters

A Comparative Guide: Ethyl 4-ethyl-3-oxooctanoate vs. Standard β-Keto Esters in Advanced Synthesis

Introduction to β-Keto Ester Reactivity

β-keto esters are cornerstone building blocks in organic synthesis, characterized by a 1,3-dicarbonyl relationship that significantly enhances the acidity of their α-hydrogens[1]. This structural motif allows for the facile generation of stable enolates, making them highly versatile nucleophiles for carbon-carbon bond-forming reactions[1].

While standard aliphatic β-keto esters like ethyl acetoacetate (EAA) are ubiquitous in general heterocycle synthesis, advanced applications in supramolecular chemistry demand highly specialized steric profiles. Ethyl 4-ethyl-3-oxooctanoate (CAS: 83269-79-8) is a custom-branched β-keto ester specifically engineered to overcome the physical limitations of standard linear esters when synthesizing complex polymer networks[2].

Mechanistic Causality: The Role of Steric Shielding

The primary divergence in performance between Ethyl 4-ethyl-3-oxooctanoate and standard alternatives lies in the steric bulk of its side chain. This is best illustrated in the synthesis of ureidopyrimidinone (UPy) quadruple hydrogen-bonding motifs, which are used to create physically cross-linked supramolecular polymers[3].

When standard EAA is used, the resulting UPy derivative possesses a compact methyl side chain (Me-UPy). Because Me-UPy is highly polar and lacks steric hindrance, the UPy dimers undergo unregulated, strong

- stacking. In apolar matrices like polybutadiene, this stacking forces the UPy units to aggregate, leading to macroscopic phase separation and material failure[2].

By contrast, Ethyl 4-ethyl-3-oxooctanoate introduces a bulky 2-ethylpentyl side chain . This branched architecture acts as a physical shield around the UPy core. The steric demand suppresses unwanted

- stacking while preserving the directional hydrogen-bonding capabilities, ensuring the UPy motifs remain homogeneously dispersed within the apolar polymer matrix[2].

Caption: Logical relationship between β-keto ester side-chain sterics and polymer phase behavior.

Comparative Performance Data

The structural variations among β-keto esters directly influence their tautomeric equilibria and downstream utility. The bulky 2-ethylpentyl group in Ethyl 4-ethyl-3-oxooctanoate stabilizes the enol tautomer to a much higher degree than linear chains, relieving the steric strain present in the keto form[2].

Property / Feature	Ethyl Acetoacetate (EAA)	Ethyl 3-oxohexanoate	Ethyl 4-ethyl-3-oxooctanoate
Side Chain Structure	Methyl (Linear, C1)	Propyl (Linear, C3)	2-Ethylpentyl (Branched, C7)
Steric Bulk	Minimal	Moderate	High
Enol Content (in CDCl₃)	~8%	~15%	27% [2]
UPy Matrix Compatibility	Poor (Phase separates)[2]	Moderate (Partial stacking)	Excellent (Homogeneous) [3]
Primary Synthetic Utility	General active methylene chemistry	Mid-chain lipophilic heterocycles	Sterically shielded supramolecular motifs

Experimental Workflows: Synthesis & Validation

To synthesize Ethyl 4-ethyl-3-oxooctanoate, a highly controlled acylation of a malonate derivative is required. The following protocol relies on a magnesium enolate intermediate to ensure strict C-acylation over O-acylation[2].

Step-by-Step Methodology:

• Enolate Precursor Preparation: Dissolve monoethyl potassium malonate (2.1 equiv) in dry acetonitrile (ACN).

• Magnesium Chelation (Causality Step): Cool the solution to 0 °C using an ice bath. Add dry triethylamine (Et₃N) and anhydrous MgCl₂ (2.5 equiv).

  • Expert Insight: Et₃N deprotonates the malonate, while Mg²⁺ acts as a Lewis acid to coordinate the resulting enolate oxygens. This forms a stable, "soft" magnesium enolate complex that strictly directs the subsequent electrophilic attack to the carbon atom, preventing unwanted O-acylation.

• Activation: Stir the resulting slurry at room temperature for 2.5 hours. Self-Validation: The formation of a thick, uniform slurry confirms successful magnesium coordination.

• Acylation: Recool the slurry to 0 °C. Add 2-ethylhexanoyl chloride (1.0 equiv) dropwise via an addition funnel to control the exothermic reaction. Allow the mixture to warm to room temperature overnight[3].

• Chelate Cleavage & Workup: Dilute with toluene, cool to 0 °C, and carefully quench with 13% aqueous HCl.

  • Expert Insight: The 13% HCl is not merely for neutralization; it is chemically required to break the highly stable magnesium chelate. Self-Validation: If the organic and aqueous layers do not separate cleanly (emulsion persists), the chelate is unbroken, and additional acid/stirring is required[3].

• Purification & NMR Validation: Wash the organic layer with 12% HCl and water, dry over MgSO₄, and concentrate.

  • Self-Validation: The final product (yellow oil, ~97% yield) must be validated via ¹H NMR (400 MHz, CDCl₃). A successful synthesis will display a specific tautomeric split: an enol OH singlet at 12.09 ppm and a keto CH₂ quartet at 4.19 ppm, integrating to a precise 27:73 (enol:keto) ratio [2].

Caption: Step-by-step synthesis workflow for Ethyl 4-ethyl-3-oxooctanoate with validation checkpoints.

References

• Physically Cross-Linked Polybutadiene by Quadruple Hydrogen Bonding through Side-Chain Incorporation of Ureidopyrimidinone with Branched Alkyl Side Chains Macromolecules (ACS Publications). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. dial.uclouvain.be [dial.uclouvain.be]
• 3. pubs.acs.org [pubs.acs.org]

The Strategic Advantage of Gamma-Substitution: A Comparative Guide to Ethyl 4-ethyl-3-oxooctanoate in Advanced Synthesis

For the discerning researcher in organic synthesis and drug development, the selection of a β-keto ester is a critical decision that dictates reaction efficiency, selectivity, and the ultimate complexity of the molecular architecture. While foundational reagents like ethyl acetoacetate have long served as reliable workhorses, the nuanced demands of modern synthetic challenges necessitate a deeper exploration of structurally elaborated analogs. This guide provides a comprehensive technical comparison of Ethyl 4-ethyl-3-oxooctanoate, a γ-substituted β-keto ester, with its traditional counterparts, offering insights into its unique advantages in specific, high-value chemical transformations.

The Fundamental Reactivity of β-Keto Esters: A Baseline Understanding

β-Keto esters are characterized by a ketone and an ester functional group separated by a methylene unit. This arrangement confers a heightened acidity upon the α-protons (the hydrogens on the carbon between the two carbonyls), with a pKa typically in the range of 10-11.[1] This acidity allows for the facile generation of a resonance-stabilized enolate, a potent nucleophile that is central to a host of carbon-carbon bond-forming reactions, most notably the acetoacetic ester synthesis.[2][3]

The classical acetoacetic ester synthesis involves the deprotonation of the α-carbon, followed by alkylation with an alkyl halide. Subsequent hydrolysis and decarboxylation yield a ketone, effectively serving as a method for the synthesis of α-substituted methyl ketones.[3][4]

The Unseen Influence: Advantages of the γ-Ethyl Group in Ethyl 4-ethyl-3-oxooctanoate

The introduction of an ethyl group at the γ-position (the 4-position) in Ethyl 4-ethyl-3-oxooctanoate introduces subtle yet profound steric and electronic effects that can be strategically leveraged in several key reactions.

Enhanced Regioselectivity in Dianion Alkylation

While the α-protons of β-keto esters are the most acidic, the protons on the γ-carbon can also be removed, albeit with a much stronger base, to form a dianion. This dianion possesses two nucleophilic centers, at the α- and γ-carbons. Alkylation of this dianion offers a pathway to γ-substituted β-keto esters.

The presence of the pre-existing ethyl group at the γ-position in Ethyl 4-ethyl-3-oxooctanoate can offer distinct advantages in subsequent γ-alkylation reactions. The steric bulk of the ethyl group can direct the approach of a second electrophile to the less hindered face of the γ-carbanion, potentially leading to enhanced diastereoselectivity in the synthesis of complex acyclic molecules.

dot

Caption: Formation of a dianion from Ethyl 4-ethyl-3-oxooctanoate for subsequent γ-alkylation.

Precursor for Substituted Cyclopentenones via Nazarov Cyclization

γ-Keto esters are valuable precursors for the synthesis of cyclopentenones through reactions like the Nazarov cyclization.[5][6] This acid-catalyzed 4π-electrocyclization of a divinyl ketone is a powerful tool for the construction of five-membered rings. The substitution pattern on the divinyl ketone substrate significantly influences the regioselectivity and stereoselectivity of the cyclization.[7]

Ethyl 4-ethyl-3-oxooctanoate, after conversion to a suitable divinyl ketone precursor, offers a strategic advantage. The ethyl group at what will become a key position on the cyclopentenone ring can influence the stereochemical outcome of the cyclization and provide a handle for further functionalization. This pre-installed substituent avoids the need for a separate, and potentially less selective, alkylation step on the cyclopentenone product.

dot

Caption: General workflow for the synthesis of a substituted cyclopentenone from Ethyl 4-ethyl-3-oxooctanoate via a Nazarov cyclization.

Comparative Performance: Ethyl 4-ethyl-3-oxooctanoate vs. Alternatives

To illustrate the advantages of Ethyl 4-ethyl-3-oxooctanoate, we will compare its hypothetical performance in key reactions against the widely used, unsubstituted ethyl acetoacetate and a generic γ-methyl substituted analog.

Feature	Ethyl Acetoacetate	Ethyl 4-methyl-3-oxooctanoate	Ethyl 4-ethyl-3-oxooctanoate	Advantage of Ethyl 4-ethyl-3-oxooctanoate
α-Alkylation	Well-established, high yields for primary alkyl halides.[2]	Similar to ethyl acetoacetate.	Similar to ethyl acetoacetate.	No direct advantage in simple α-alkylation.
γ-Alkylation (via Dianion)	Forms γ-mono-alkylated product.	Forms γ,γ-dimethyl or γ-methyl-γ-alkyl product.	Forms γ-ethyl-γ-alkyl product. Potential for higher diastereoselectivity due to increased steric hindrance of the ethyl group.
Nazarov Cyclization Precursor	Requires two vinyl additions to form the divinyl ketone.	Provides a methyl-substituted cyclopentenone.	Provides an ethyl-substituted cyclopentenone , offering a different substitution pattern and potentially influencing biological activity.
Steric Hindrance	Low	Moderate	Higher , which can be exploited for stereocontrol in certain reactions.

Experimental Protocols: A Guide to Application

While specific experimental data for Ethyl 4-ethyl-3-oxooctanoate is not widely available in the literature, the following protocols for analogous reactions with β-keto esters can be adapted by the experienced researcher.

General Protocol for the α-Alkylation of a β-Keto Ester

Materials:

• β-Keto ester (1.0 eq)

• Sodium ethoxide (1.1 eq)

• Anhydrous ethanol

• Alkyl halide (1.1 eq)

• Anhydrous diethyl ether

• Saturated aqueous ammonium chloride solution

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet, dissolve sodium ethoxide in anhydrous ethanol.

• To the stirred solution, add the β-keto ester dropwise at room temperature.

• After the addition is complete, add the alkyl halide dropwise.

• Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and remove the ethanol under reduced pressure.

• Partition the residue between diethyl ether and saturated aqueous ammonium chloride solution.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography.

General Protocol for the γ-Alkylation of a β-Keto Ester via Dianion Formation

Materials:

• β-Keto ester (1.0 eq)

• Lithium diisopropylamide (LDA) (2.2 eq) in anhydrous tetrahydrofuran (THF)

• Alkyl halide (1.1 eq)

• Anhydrous THF

• Saturated aqueous ammonium chloride solution

Procedure:

• In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, cool a solution of the β-keto ester in anhydrous THF to -78 °C.

• To the cooled solution, add the LDA solution dropwise, maintaining the temperature below -70 °C.

• Stir the resulting dianion solution at -78 °C for 1 hour.

• Add the alkyl halide dropwise to the dianion solution.

• Allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Conclusion: A Strategically Sound Choice for Complex Molecule Synthesis

Ethyl 4-ethyl-3-oxooctanoate represents a strategic evolution from simple β-keto esters. While its utility in straightforward α-alkylation reactions is comparable to that of ethyl acetoacetate, its true advantages emerge in more complex synthetic sequences. The pre-installed γ-ethyl group offers a powerful tool for controlling stereochemistry in dianion alkylations and provides a direct route to specifically substituted cyclopentenones via Nazarov cyclization. For researchers and drug development professionals aiming to construct intricate molecular architectures with high levels of precision, the thoughtful application of γ-substituted β-keto esters like Ethyl 4-ethyl-3-oxooctanoate can unlock new synthetic possibilities and streamline the path to novel chemical entities.

References

• Formation of γ-‐Keto Esters from β - Organic Syntheses. (2014). Retrieved from [Link]

• Further developments of β,γ-unsaturated α-ketoesters as versatile synthons in asymmetric catalysis - PMC. (n.d.). Retrieved from [Link]

• Synthesis of β-keto carboxylic acids, esters and amides - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• 22.7: Alkylation of Enolate Ions - Chemistry LibreTexts. (2023, July 24). Retrieved from [Link]

• Efficient synthesis of gamma-keto esters through neighboring carbonyl group-assisted regioselective hydration of 3-alkynoates - PubMed. (2009, February 20). Retrieved from [Link]

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• Nazarov cyclization of divinyl ketones bearing an ester group at the β-position: a remarkable effect of α-substitution and alkene geometry on regioselectivity - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• Alkylation of the dianion of .beta.-keto esters | Journal of the American Chemical Society. (n.d.). Retrieved from [Link]

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• Accessing polysubstituted 2-cyclopentenones via base-mediated annulation of β-keto esters and phenacyl bromides - Organic & Biomolecular Chemistry (RSC Publishing). (n.d.). Retrieved from [Link]

• A convenient synthesis of γ-functionalized cyclopentenones - Beilstein Journals. (2005, October 7). Retrieved from [Link]

• Accessing polysubstituted 2-cyclopentenones via base mediated annulation of β-keto esters and phenacyl bromides | Request PDF. (2025, August 6). Retrieved from [Link]

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A Comparative Guide to Catalysts for Beta-Keto Ester Reactions: Performance, Protocols, and Selection

Beta-keto esters are foundational building blocks in modern organic synthesis, serving as critical intermediates in the development of a vast array of pharmaceuticals, agrochemicals, and other complex molecules.[1][2] The synthetic efficiency, selectivity, and sustainability of processes involving these versatile compounds are intrinsically linked to the choice of catalyst. This guide provides a comprehensive, data-supported comparison of the primary catalytic systems employed in beta-keto ester reactions: metal-based catalysts, organocatalysts, and biocatalysts. By presenting objective performance data, detailed experimental protocols, and insights into the underlying catalytic mechanisms, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to make informed decisions in catalyst selection for their specific synthetic challenges.

I. Overview of Catalytic Systems and Key Transformations

The diverse reactivity of beta-keto esters allows for a multitude of chemical transformations, with catalyst selection being paramount to achieving the desired outcome. The three major classes of catalysts—metal-based, organo, and bio—each offer distinct advantages and are suited to different types of reactions.

• Metal-Based Catalysts: Transition metal complexes, particularly those of ruthenium, rhodium, iridium, and palladium, are highly effective for a range of transformations, most notably asymmetric hydrogenations and carbon-carbon bond-forming reactions.[3][4] They often exhibit high turnover numbers and can operate under a variety of conditions.

• Organocatalysts: These are small, metal-free organic molecules that can promote chemical reactions. Cinchona alkaloids and their derivatives are prominent examples used in beta-keto ester chemistry, particularly for asymmetric hydroxylations and other stereoselective transformations.[5][6] Organocatalysis is often lauded for its operational simplicity and reduced toxicity compared to metal-based systems.[7]

• Biocatalysts: Enzymes, such as lipases and ketoreductases (often found in whole-cell systems like baker's yeast), offer unparalleled selectivity under mild, environmentally benign conditions.[1][8] They are particularly advantageous for stereoselective reductions and transesterifications.

This guide will focus on two key transformations to draw a comparative analysis: transesterification and asymmetric reduction/hydrogenation .

II. Comparative Performance of Catalysts

The efficacy of a catalyst is judged by several key performance indicators, including yield, enantiomeric excess (ee), turnover number (TON), and the conditions required for the reaction (temperature, pressure, time). The following tables summarize the performance of various catalysts in the transesterification of ethyl acetoacetate and the asymmetric reduction of beta-keto esters.

Table 1: Catalyst Performance in the Transesterification of Ethyl Acetoacetate

Catalyst System	Catalyst Loading	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
Organocatalyst
Boric Acid	10 mol%	Toluene	60	8	35	[9]
3-Nitrobenzeneboronic Acid	2.5 mol%	Toluene	Reflux	5	92	[9]
4-DMAP	30 mol%	Excess Ester	Reflux	24	~75	[9]
Heterogeneous
Silica Supported Boric Acid	10 wt%	Solvent-free	80	2	95	[2]
Montmorillonite K-10 Clay	Catalytic amount	Toluene	Reflux	2.5	95	[2]
Biocatalyst
Novozym 435 (Lipase)	10% (w/w of alcohol)	Solvent-free	40	8	>90	[2]

Table 2: Catalyst Performance in Asymmetric Reduction/Hydrogenation of β-Keto Esters

Catalyst System	Substrate	Yield (%)	ee (%)	TON	Conditions	Reference
Ruthenium-Based
Ru/Ph-Solphos	Ethyl 3-oxo-3-phenylpropanoate	>99	99	up to 100,000	H₂ (pressure not specified), 20 h	[3]
Ru-(R)-BINAP@C-FDU-12	Various β-ketoesters	91-99	87-99	Not specified	H₂ (pressure not specified)	[3]
Ru/C3-TunePhos	Various β-ketoesters	>95	95-99	Not specified	H₂ (pressure not specified)	[3]
Iridium-Based
Ir/SpiroPAP	Various β-ketoesters	93-98	95.0-99.8	1000	8 atm H₂, rt	[3]
Biocatalyst
Baker's Yeast (S. cerevisiae)	Ethyl 2-chloroacetoacetate	89	98	N/A	Whole-cell, aqueous	[10]
Kluyveromyces marxianus	Various β-ketoesters	>99 (for some)	>99 (for some)	N/A	Whole-cell, aqueous	[11]

III. Mechanistic Insights and Causality of Catalyst Choice

Understanding the mechanism by which a catalyst operates is crucial for optimizing reaction conditions and predicting outcomes.

Metal-Catalyzed Asymmetric Hydrogenation

Ruthenium-BINAP complexes are archetypal catalysts for the asymmetric hydrogenation of beta-keto esters. The generally accepted mechanism involves the formation of a ruthenium hydride species which then coordinates to the keto ester. The hydrogenation is believed to proceed through the keto tautomer of the substrate.[12][13] The chirality of the BINAP ligand dictates the facial selectivity of the hydride transfer, leading to a high degree of enantioselectivity.[12]

Caption: Ruthenium-catalyzed asymmetric hydrogenation of a beta-keto ester.

Organocatalytic Asymmetric Transformations

Cinchona alkaloids are versatile organocatalysts that can act as both Brønsted bases and nucleophiles.[6] In the asymmetric α-hydroxylation of beta-keto esters, the cinchona alkaloid is believed to deprotonate the beta-keto ester to form a chiral enolate. This enolate then reacts with an electrophilic oxygen source in a stereocontrolled manner.[14] The bifunctional nature of many cinchona derivatives, possessing both a basic quinuclidine nitrogen and a hydrogen-bond-donating hydroxyl group, is key to their ability to organize the transition state and induce high enantioselectivity.[15]

Caption: Organocatalyzed asymmetric α-hydroxylation of a beta-keto ester.

Biocatalytic Transesterification

Lipases catalyze transesterification through a "ping-pong" mechanism involving a catalytic triad of amino acids (typically serine, histidine, and aspartate) in the enzyme's active site.[16][17] The serine hydroxyl group acts as a nucleophile, attacking the carbonyl carbon of the beta-keto ester to form a tetrahedral intermediate. This leads to the formation of an acyl-enzyme intermediate and the release of the original alcohol. A new alcohol then enters the active site and attacks the acyl-enzyme intermediate, regenerating the catalyst and releasing the new beta-keto ester product.[17]

Caption: Simplified mechanism of lipase-catalyzed transesterification.

IV. Experimental Protocols

Reproducibility is a cornerstone of scientific integrity. This section provides detailed, step-by-step methodologies for representative reactions using each class of catalyst.

Protocol 1: Ruthenium-Catalyzed Asymmetric Hydrogenation

This protocol is a general procedure for the asymmetric hydrogenation of a beta-keto ester using a Ru-BINAP catalyst.

Materials:

• [RuCl₂(BINAP)]₂·NEt₃ catalyst

• Beta-keto ester substrate

• Anhydrous, degassed solvent (e.g., methanol or ethanol)

• Hydrogen gas (high purity)

• Autoclave or high-pressure reactor

Procedure:

• In a glovebox, charge a glass liner for the autoclave with the Ru-BINAP catalyst (e.g., 0.01 mol%).

• Add the beta-keto ester substrate (1.0 equivalent) and the anhydrous, degassed solvent.

• Seal the glass liner inside the autoclave.

• Purge the autoclave with hydrogen gas several times.

• Pressurize the autoclave to the desired pressure (e.g., 4-100 atm) with hydrogen gas.

• Stir the reaction mixture at the desired temperature (e.g., 25-80 °C) for the specified time, monitoring the reaction by TLC or GC.

• Upon completion, cool the reactor to room temperature and carefully vent the hydrogen gas.

• Concentrate the reaction mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to obtain the chiral beta-hydroxy ester.

• Determine the enantiomeric excess by chiral HPLC or GC.

Protocol 2: Organocatalytic Asymmetric α-Hydroxylation

This protocol describes the enantioselective α-hydroxylation of a beta-keto ester using a cinchona alkaloid catalyst.[14]

Materials:

• Beta-keto ester substrate

• Cinchona alkaloid catalyst (e.g., dihydroquinine, 10 mol%)

• Oxidant (e.g., cumyl hydroperoxide)

• Anhydrous solvent (e.g., toluene)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add the beta-keto ester (1.0 equivalent) and the cinchona alkaloid catalyst.

• Add the anhydrous solvent and cool the mixture to the desired temperature (e.g., -20 °C to room temperature).

• Add the oxidant dropwise over a period of time.

• Stir the reaction mixture at the set temperature until the starting material is consumed (monitored by TLC).

• Quench the reaction by adding a reducing agent (e.g., saturated aqueous sodium thiosulfate).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Determine the enantiomeric excess by chiral HPLC.

Protocol 3: Biocatalytic Reduction using Baker's Yeast

This protocol outlines a simple and environmentally friendly method for the asymmetric reduction of a beta-keto ester using commercially available baker's yeast.[1]

Materials:

• Baker's yeast (Saccharomyces cerevisiae)

• Sucrose or glucose

• Tap water

• Ethyl acetoacetate (or other simple beta-keto ester)

• Diatomaceous earth (e.g., Celite®)

• Ethyl acetate

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a large Erlenmeyer flask, dissolve sucrose (e.g., 20 g) in warm tap water (e.g., 200 mL, 30-35 °C).

• Add the dry baker's yeast (e.g., 10 g) to the sugar solution and stir gently for about 30 minutes at room temperature to activate the yeast.

• Add the beta-keto ester (e.g., 1 g) to the yeast suspension.

• Stopper the flask with a cotton plug to allow for CO₂ release and stir the mixture at room temperature (25-30 °C) for 24-48 hours. Monitor the reaction progress by TLC or GC.[1]

• Once the reaction is complete, add diatomaceous earth (e.g., 20 g) and stir for 10 minutes.

• Filter the mixture through a pad of diatomaceous earth to remove the yeast cells.

• Transfer the filtrate to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude beta-hydroxy ester.

• Purify further if necessary and determine the enantiomeric excess by chiral GC.

V. Conclusion and Future Outlook

The synthesis of beta-keto esters and their derivatives is a well-established field with a diverse and powerful catalytic toolkit. Transition metal catalysts, particularly ruthenium and iridium complexes, offer high efficiency and enantioselectivity for asymmetric hydrogenations.[3][18] Organocatalysts provide a metal-free alternative, often with operational simplicity and unique reactivity patterns.[5][19] Biocatalysts stand out for their exceptional selectivity and environmentally friendly reaction conditions.[1][8]

The optimal choice of catalyst will ultimately depend on the specific molecular target, desired scale, cost considerations, and the importance of stereoselectivity. For large-scale industrial applications, factors such as catalyst cost, recyclability, and ease of product purification become increasingly important. Heterogeneous catalysts, including immobilized enzymes and supported metal complexes, are gaining traction as they facilitate catalyst recovery and reuse.[4][9]

Future research will likely focus on the development of novel catalysts with even higher activities and selectivities, as well as the design of catalytic systems that operate under milder conditions with a reduced environmental footprint. The continued exploration of tandem and cascade reactions involving beta-keto esters, enabled by compatible catalytic systems, will undoubtedly open new avenues for the efficient synthesis of complex molecules.

References

• A Comparative Guide to Catalysts for Beta-Keto Ester Synthesis - Benchchem.

• Asymmetric α‐Chlorination of β‐Keto Esters Using Hypervalent Iodine‐Based Cl‐Transfer Reagents in Combination with Cinchona Alkaloid Catalysts - PMC. Available at: [Link]

• Recent applications of Cinchona alkaloid-based catalysts in asymmetric addition reactions. Dovepress. Available at: [Link]

• Stereoselective, Biocatalytic Reductions of α-Chloro-β-keto Esters. ACS Publications. Available at: [Link]

• Mechanism of cinchona alkaloid‐catalyzed asymmetric (dynamic) KR reaction. ResearchGate. Available at: [Link]

• Recent Advances in Ru Catalyzed Transfer Hydrogenation and Its Future Perspectives. MDPI. Available at: [Link]

• Mechanism of lipase in transesterification. ResearchGate. Available at: [Link]

• An Overview of Cinchona Alkaloids in Chemistry. Wiley-VCH. Available at: [Link]

• An improved procedure for the synthesis and use of [RuCl2(BINAP)]2.cntdot.NEt3. Dependence of the ruthenium(II)-BINAP catalyzed asymmetric hydrogenation of .beta.-keto esters on trace amounts of acid. ACS Publications. Available at: [Link]

• Mechanism and Selectivity of Bioinspired Cinchona Alkaloid Derivatives Catalyzed Asymmetric Olefin Isomerization: A Computational Study. ACS Publications. Available at: [Link]

• Recent Advances in Catalytic Asymmetric Hydrogenation of β-Ketoesters. ACS Publications. Available at: [Link]

• Ruthenium catalyzed asymmetric hydrogenation of α- and β-keto esters in ionic liquids using chiral P-Phos ligand. Canadian Science Publishing. Available at: [Link]

• Self-sufficient asymmetric reduction of β-ketoesters catalysed by a novel and robust thermophilic alcohol dehydrogenase co-immobilised with NADH. PMC. Available at: [Link]

• Asymmetric Hydrogenation of β -Keto Esters Catalyzed by Ruthenium Species Supported on Porous Organic Polymer. SciSpace. Available at: [Link]

• Mechanism of lipase-catalyzed transesterification. ResearchGate. Available at: [Link]

• Progress in Ruthenium-Catalyzed Asymmetric Hydrogenation of β-Keto Esters. Chinese Journal of Organic Chemistry. Available at: [Link]

• Biocatalytic Reduction of Beta,delta-Diketo Esters: A Highly Stereoselective Approach to All Four Stereoisomers of a Chlorinated Beta,delta-Dihydroxy Hexanoate. PubMed. Available at: [Link]

• Synthesis of β-keto carboxylic acids, esters and amides. Organic Chemistry Portal. Available at: [Link]

• Recent advances in the transesterification of β-keto esters. PMC. Available at: [Link]

• Organocatalysis: Fundamentals and Comparisons to Metal and Enzyme Catalysis. MDPI. Available at: [Link]

• Asymmetric bioreduction of β-ketoesters derivatives by Kluyveromyces marxianus: influence of molecular. SciELO. Available at: [Link]

• Review on Lipase-Catalyzed Flavor Synthesis: Global Trends and Advances. PMC. Available at: [Link]

• Organocatalysis: Fundamentals and Comparisons to Metal and Enzyme Catalysis. OUCI. Available at: [Link]

• The Noyori Asymmetric Hydrogenation Reaction. Andrew G Myers Research Group. Available at: [Link]

• Ru-catalyzed highly chemo- and enantioselective hydrogenation of γ-halo-γ,δ-unsaturated-β-keto esters under neutral conditions. PubMed. Available at: [Link]

• Comparison of organocatalysis with conventional catalysis. ResearchGate. Available at: [Link]

• Noyori Hydrogenation. YouTube. Available at: [Link]

• Organocatalytic Asymmetric Hydroxylation of β-Keto Esters: Metal-Free Synthesis of Optically Active anti-Diols. ACS Publications. Available at: [Link]

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Safety & Regulatory Compliance

Advanced Laboratory Safety &amp; Operational Guide: Handling Ethyl 4-ethyl-3-oxooctanoate

As a Senior Application Scientist, I approach chemical handling not merely as a set of compliance rules, but as a predictable system of molecular interactions. Ethyl 4-ethyl-3-oxooctanoate is a highly versatile

-keto ester utilized extensively in organic synthesis and drug development. However, its specific molecular architecture demands rigorous, scientifically grounded safety protocols.

This guide provides a comprehensive, self-validating operational framework for handling this compound safely, ensuring you understand not just what to do, but the causality behind every safety measure.

Chemical Profile & Mechanistic Toxicology

Ethyl 4-ethyl-3-oxooctanoate (CAS: 83269-79-8)[1] is characterized by its ester linkage and a

-carbonyl group.

The Causality of Hazard: The

-keto structure allows for tautomerization into an enol form, making it highly reactive toward electrophiles and susceptible to exothermic hydrolysis in the presence of strong bases. Furthermore, as an organic ester, it acts as a potent solvent. Esters are notorious for permeating standard laboratory elastomers (like nitrile and latex) via non-Fickian diffusion, causing rapid polymer swelling and subsequent dermal exposure[2]. Like its structural analogs, it carries GHS warnings for skin, eye, and respiratory irritation[3].

Quantitative Data: Physicochemical & Hazard Summary

Property / Hazard	Data / Specification
Chemical Name	Ethyl 4-ethyl-3-oxooctanoate
CAS Number	83269-79-8[1]
Molecular Formula	C12H22O3[4]
GHS Signal Word	Warning[4]
Primary Hazards	H315 (Skin Irritation), H319 (Eye Irritation), H335 (Respiratory)[3]
Reactivity Profile	Exothermic hydrolysis with strong bases; forms enamines with primary amines.

Personal Protective Equipment (PPE) Matrix

Do not default to standard nitrile gloves when handling esters. The PPE selection below is strictly based on permeation kinetics and molecular resistance.

PPE Selection & Mechanistic Justification

PPE Category	Required Specification	Mechanistic Justification (The "Why")
Hand Protection	Butyl Rubber Gloves (min. 0.3mm thickness)	Butyl rubber possesses a highly dense molecular structure that physically blocks the diffusion of esters and ketones[5]. Standard nitrile gloves undergo rapid swelling and breakthrough when exposed to esters[2].
Eye Protection	Chemical Splash Goggles (ANSI Z87.1+)	The vapor pressure of volatile -keto esters can cause severe ocular irritation. Standard safety glasses lack the orbital seal required to block ambient vapors.
Body Protection	Flame-Resistant (FR) Lab Coat	Esters are combustible liquids. An FR coat (e.g., Nomex) prevents the synthetic fabric from melting into the skin in the event of a flash fire.
Respiratory	Fume Hood (Face velocity: 80-120 fpm)	Mechanical ventilation is mandatory to keep vapor concentrations below the threshold of respiratory irritation[3].

Operational Workflow & Standard Operating Procedure (SOP)

Every protocol must be a self-validating system. Follow these step-by-step methodologies to ensure continuous safety verification during your assay or synthesis.

Step 1: Pre-Operation Validation

• Action: Verify the fume hood face velocity is actively maintaining 80-120 fpm.

• Validation: Tape a small piece of tissue to the bottom of the sash; it should pull inward steadily without violent turbulence.

Step 2: PPE Donning & Inspection

• Action: Don butyl rubber gloves and chemical splash goggles.

• Validation: Perform the "inflation test" on your gloves (trap air inside the glove, twist the cuff, and squeeze) to check for microscopic pinholes before handling the chemical.

Step 3: Dispensing Protocol

• Action: Use only glass or PTFE (Teflon) syringes and pipettes to transfer the liquid.

• Causality: Ethyl 4-ethyl-3-oxooctanoate acts as an organic solvent that will rapidly leach plasticizers from standard polystyrene or polypropylene serological pipettes, contaminating your assay and degrading the tool.

Step 4: Post-Operation Decontamination

• Action: Wipe down the exterior of the reagent bottle with a dry, lint-free wipe before returning it to the flammables cabinet. Doff gloves inside-out to trap any residual ester inside the glove matrix.

Operational workflow and spill response logic for handling Ethyl 4-ethyl-3-oxooctanoate.

Emergency Response & Spill Mitigation Plan

Esters reduce the friction of floor surfaces, creating severe slip hazards, and their vapors can rapidly accumulate in unventilated spaces.

Step-by-Step Spill Protocol:

• Isolate: Immediately lower the fume hood sash to maximize exhaust velocity and isolate the vapor cloud.

• Neutralize/Absorb: Cover the spill with an inert, non-combustible absorbent (e.g., vermiculite, diatomaceous earth, or dry sand).

  • Critical Mechanistic Warning: Do NOT use strong basic absorbents (like sodium carbonate or potassium hydroxide) as they will catalyze the rapid hydrolysis of the

    -keto ester, generating localized heat and potentially aerosolizing the compound.

• Collect: Use a non-sparking PTFE or polypropylene scraper to collect the absorbed matrix.

• Contain: Place the waste in a high-density polyethylene (HDPE) container with a secure lid.

Mechanistic pathway of PPE degradation vs. protection when exposed to ester solvents.

Waste Disposal Plan

Improper disposal of

-keto esters can lead to dangerous cross-reactions in waste carboys.

• Chemical Segregation: Strictly segregate Ethyl 4-ethyl-3-oxooctanoate waste from primary amines, strong acids, and oxidizers. Mixing this compound with amines will spontaneously form enamines, releasing heat and potentially over-pressurizing the waste container.

• Containment: Dispose of as "Hazardous Organic Waste - Combustible/Irritant" in clearly labeled glass or HDPE carboys.

• Secondary Containment: Always store waste carboys in secondary spill trays to capture catastrophic container failures.

References

• Sunny Bryant. "How to choose the right industrial chemical resistant gloves". Available at: [Link]

• National Institutes of Health (NIH) / PMC. "Glove permeation of chemicals: The state of the art of current practice". Available at:[Link]

Sources

• 1. arctomsci.com [arctomsci.com]
• 2. Glove permeation of chemicals: The state of the art of current practice—Part 2. Research emphases on high boiling point compounds and simulating the donned glove environment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 872346-82-2|Ethyl 4-methyl-3-oxooctanoate|BLD Pharm [bldpharm.com]
• 4. arctomsci.com [arctomsci.com]
• 5. sunnybryantglove.com [sunnybryantglove.com]